Malonganenone A
Malonganenone A
Malonganenone A is a selective modulator of plasmodial Hsp70s with antimalarial activity.
Brand Name:
Vulcanchem
CAS No.:
882403-69-2
VCID:
VC0534434
InChI:
InChI=1S/C26H38N4O2/c1-19(2)15-23(31)16-22(5)12-8-10-20(3)9-7-11-21(4)13-14-30-18-27-25-24(30)26(32)28-17-29(25)6/h9,13,16-19H,7-8,10-12,14-15H2,1-6H3/b20-9+,21-13+,22-16-
SMILES:
CC(C)CC(=O)C=C(C)CCCC(=CCCC(=CCN1C=NC2=C1C(=O)N=CN2C)C)C
Molecular Formula:
C26H38N4O2
Molecular Weight:
438.6 g/mol
Malonganenone A
CAS No.: 882403-69-2
Cat. No.: VC0534434
Molecular Formula: C26H38N4O2
Molecular Weight: 438.6 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | Malonganenone A is a selective modulator of plasmodial Hsp70s with antimalarial activity. |
|---|---|
| CAS No. | 882403-69-2 |
| Molecular Formula | C26H38N4O2 |
| Molecular Weight | 438.6 g/mol |
| IUPAC Name | 3-methyl-7-[(2E,6E,11Z)-3,7,11,15-tetramethyl-13-oxohexadeca-2,6,11-trienyl]purin-6-one |
| Standard InChI | InChI=1S/C26H38N4O2/c1-19(2)15-23(31)16-22(5)12-8-10-20(3)9-7-11-21(4)13-14-30-18-27-25-24(30)26(32)28-17-29(25)6/h9,13,16-19H,7-8,10-12,14-15H2,1-6H3/b20-9+,21-13+,22-16- |
| Standard InChI Key | YFUQCEYIDJYEII-HLMZKVHVSA-N |
| Isomeric SMILES | CC(C)CC(=O)/C=C(/C)\CCC/C(=C/CC/C(=C/CN1C=NC2=C1C(=O)N=CN2C)/C)/C |
| SMILES | CC(C)CC(=O)C=C(C)CCCC(=CCCC(=CCN1C=NC2=C1C(=O)N=CN2C)C)C |
| Canonical SMILES | CC(C)CC(=O)C=C(C)CCCC(=CCCC(=CCN1C=NC2=C1C(=O)N=CN2C)C)C |
| Appearance | Solid powder |
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